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Compound of Interest

Compound Name: Benzoxonium Chloride

Cat. No.: B101389

Benzoxonium Chloride: A Technical Whitepaper

This document provides a comprehensive technical overview of benzoxonium chloride, a
gquaternary ammonium compound with significant antiseptic properties. It is intended for
researchers, scientists, and professionals in drug development, offering in-depth information on
its chemical characteristics, antimicrobial efficacy, and mechanism of action.

Chemical and Physical Properties

Benzoxonium chloride, with the IUPAC name benzyldodecylbis(2-hydroxyethyl)ammonium
chloride, is a well-documented antiseptic agent.[1] Its fundamental chemical and physical
properties are summarized below.

Property Value Source
Molecular Formula C23H42CINO2 [1112]131[4]
Molecular Weight 400.0 g/mol [1112]
CAS Number 19379-90-9 [1]

White to off-white solid or
Appearance .

crystalline powder

N Soluble in water and various

Solubility

organic solvents
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Antimicrobial Spectrum and Efficacy

Benzoxonium chloride demonstrates broad-spectrum antimicrobial activity against a variety
of pathogens. Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC) and
Minimum Bactericidal Concentration (MBC), which represent the lowest concentrations
required to inhibit growth and to kill the microorganisms, respectively.

Microorganism MIC (mgI/L) MBC (mgl/L) Source
Staphylococcus
Py 40 45
aureus
Listeria
30 35
monocytogenes
Bacillus cereus 140 160
Escherichia coli 40 45
Salmonella N N
o Not specified Not specified
typhimurium
Pseudomonas N N
. Not specified Not specified
aeruginosa

Note: The data for S. aureus, L. monocytogenes, B. cereus, and E. coli are derived from
studies on benzalkonium chloride, a closely related quaternary ammonium compound, due to
the limited availability of specific quantitative data for benzoxonium chloride.

Mechanism of Action

As a quaternary ammonium compound, the primary mechanism of action of benzoxonium
chloride is the disruption of microbial cell membranes. The cationic headgroup of the molecule
interacts with the negatively charged components of the bacterial cell membrane, leading to a
loss of membrane integrity, leakage of essential cellular contents, and ultimately, cell death.
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General mechanism of action of quaternary ammonium compounds.

Potential Signaling Pathways

While specific signaling pathway studies for benzoxonium chloride are limited, research on
the closely related compound, benzalkonium chloride, suggests potential pathways that may be
affected in mammalian cells upon exposure. It is important to note that the following information
is extrapolated and requires further specific investigation for benzoxonium chloride.

TGF-B1/Smad3 Signaling Pathway

Studies on benzalkonium chloride have indicated its potential to induce subconjunctival fibrosis
through the activation of the TGF-1/Smad3 signaling pathway. This pathway is crucial in
tissue repair and fibrosis.
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Potential involvement of the TGF-31/Smad3 pathway (extrapolated from benzalkonium chloride
studies).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b101389?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

NLRP3 Inflammasome Activation

Benzalkonium chloride has also been shown to initiate pro-inflammatory responses through the

activation of the NLRP3 inflammasome, a key component of the innate immune system.
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Potential activation of the NLRP3 inflammasome (extrapolated from benzalkonium chloride
studies).

Experimental Protocols
Synthesis of Benzoxonium-like Salts

A general two-step synthesis for benzoxonium-like salts involves the reaction of an appropriate

N,N-bis(2-hydroxyethyl)-N-alkylamine with benzyl chloride.
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Procedure:

o A mixture of the N,N-bis(2-hydroxyethyl)-N-alkylamine (14 mmol) and benzyl chloride (28
mmol) is heated in a solvent-free reaction at 100 °C for 2 hours.

e The reaction mixture is then allowed to stand at room temperature for 5 days.

e The crude product is purified by crystallization, typically using a methanol/ethyl acetate
mixture followed by a methanol/diethyl ether mixture, to yield the final white solid product.

Antimicrobial Susceptibility Testing

The antimicrobial efficacy of benzoxonium chloride can be determined using standard
microbroth dilution methods to ascertain the MIC and MBC values.

Procedure:

Prepare a stock solution of benzoxonium chloride in an appropriate solvent.

o Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing a
suitable broth medium (e.g., Mueller-Hinton Broth).

 Inoculate each well with a standardized suspension of the test microorganism (e.g., 5 x 10"5
CFU/mL).

 Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours).

e The MIC is determined as the lowest concentration of the compound that completely inhibits
visible growth of the microorganism.

» To determine the MBC, aliquots from the wells showing no growth are subcultured onto agar
plates. The MBC is the lowest concentration that results in a significant reduction (e.g.,
>99.9%) in the number of viable colonies.

Concluding Remarks

Benzoxonium chloride is a potent quaternary ammonium antiseptic with a broad spectrum of
antimicrobial activity. Its primary mechanism of action involves the disruption of microbial cell
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membranes, a characteristic shared with other compounds in its class. While detailed studies
on its interaction with specific cellular signaling pathways are not as extensive as for its
analogue, benzalkonium chloride, the available data strongly support its efficacy as a
disinfectant. Further research into its specific biological interactions will be beneficial for
expanding its therapeutic and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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